3-chloro-8-(4-morpholinylcarbonyl)-11H-pyrido[2,1-b]quinazolin-11-one

• IUPAC Name: 3-chloro-8-(morpholine-4-carbonyl)pyrido[2,1-b]quinazolin-11-one
• InChI: InChI=1S/C17H14ClN3O3/c18-12-2-3-13-14(9-12)19-15-4-1-11(10-21(15)17(13)23)16(22)20-5-7-24-8-6-20/h1-4,9-10H,5-8H2
• InChI Key: AZXFOXFMFDGUSR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CN3C(=NC4=C(C3=O)C=CC(=C4)Cl)C=C2
• Molecular Formula: C17H14ClN3O3
• Molecular Weight: 343.8 g/mol

Description

3-chloro-8-(4-morpholinylcarbonyl)-11H-pyrido[2,1-b]quinazolin-11-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CEP-701 and is an inhibitor of the tyrosine kinase receptor.

Mechanism of Action

The mechanism of action of 3-chloro-8-(4-morpholinylcarbonyl)-11H-pyrido[2,1-b]quinazolin-11-one is through inhibition of the tyrosine kinase receptor. This receptor is involved in the regulation of various cellular processes such as cell growth, differentiation, and survival. Inhibition of this receptor leads to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-chloro-8-(4-morpholinylcarbonyl)-11H-pyrido[2,1-b]quinazolin-11-one are primarily related to its inhibition of the tyrosine kinase receptor. This inhibition leads to the inhibition of cancer cell growth and proliferation. Additionally, this compound has also been found to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3-chloro-8-(4-morpholinylcarbonyl)-11H-pyrido[2,1-b]quinazolin-11-one in lab experiments is its specificity for the tyrosine kinase receptor. This specificity allows for targeted inhibition of cancer cells, leading to fewer side effects. Additionally, this compound has shown promising results in preclinical studies.
One of the limitations of using this compound in lab experiments is its relatively low solubility in water. This can make it difficult to administer the compound in certain experimental settings.

Future Directions

There are several future directions for research on 3-chloro-8-(4-morpholinylcarbonyl)-11H-pyrido[2,1-b]quinazolin-11-one. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of its potential applications in other fields such as inflammation and neurodegenerative diseases.
Conclusion:
3-chloro-8-(4-morpholinylcarbonyl)-11H-pyrido[2,1-b]quinazolin-11-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has shown promising results in preclinical studies for cancer treatment. Its specificity for the tyrosine kinase receptor allows for targeted inhibition of cancer cells, leading to fewer side effects. However, its relatively low solubility in water can make it difficult to administer in certain experimental settings. There are several future directions for research on this compound, including the development of more efficient synthesis methods and investigation of its potential applications in other fields.

Scientific Research Applications

3-chloro-8-(4-morpholinylcarbonyl)-11H-pyrido[2,1-b]quinazolin-11-one has been extensively studied for its potential applications in various fields. One of the primary areas of research is cancer treatment. This compound has been found to inhibit the growth of cancer cells and has shown promising results in preclinical studies.